Cas no 885954-02-9 (2-(3-phenoxyphenyl)ethanimidamide)

• Product Name: 2-(3-phenoxyphenyl)ethanimidamide
• CAS No: 885954-02-9
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 1006351
• PubChem ID: 3551466
• Update Time: 2025-06-15

2-(3-phenoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Phenoxy-Phenyl)-Acetamidine
• 2-(3-phenoxyphenyl)ethanimidamide

• MDL： MFCD05663363
• Inchi： 1S/C14H14N2O/c15-14(16)10-11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9H,10H2,(H3,15,16)
• InChI Key： MOMNGOUJBOTOEU-UHFFFAOYSA-N
• SMILES： C(N)(CC1=CC=CC(=C1)OC1=CC=CC=C1)=N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(3-phenoxyphenyl)ethanimidamide

2-(3-Phenoxyphenyl)ethanimidamide (CAS No. 885954-02-9): An Overview of Its Structure, Properties, and Applications

2-(3-Phenoxyphenyl)ethanimidamide (CAS No. 885954-02-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, synthesis methods, and recent applications in various research areas.

Chemical Structure and Properties

The molecular formula of 2-(3-phenoxyphenyl)ethanimidamide is C₁₄H₁₃N₃O, with a molecular weight of approximately 235.27 g/mol. The compound features a central ethanimidamide group attached to a 3-phenoxyphenyl moiety. The presence of the phenoxy group imparts significant aromatic character to the molecule, which can influence its solubility, stability, and reactivity.

The physical properties of 2-(3-phenoxyphenyl)ethanimidamide include a melting point ranging from 145 to 147°C. It is generally insoluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in laboratory settings.

Synthesis Methods

The synthesis of 2-(3-phenoxyphenyl)ethanimidamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-phenoxybenzaldehyde with ethanimidamide in the presence of a suitable catalyst. This reaction typically proceeds via an imine formation step followed by reduction to form the final product.

An alternative synthetic approach involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve yields. This method leverages the high energy input from microwave radiation to accelerate the formation of the imine intermediate and subsequent reduction steps.

Biological Activities and Applications

2-(3-Phenoxyphenyl)ethanimidamide has been investigated for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent studies have highlighted its anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents.

A study published in the Journal of Medicinal Chemistry reported that 2-(3-phenoxyphenyl)ethanimidamide exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that the compound could be developed into a non-steroidal anti-inflammatory drug (NSAID) with reduced side effects compared to existing NSAIDs.

In addition to its anti-inflammatory properties, 2-(3-phenoxyphenyl)ethanimidamide has also shown potential as an antitumor agent. Research conducted at the National Cancer Institute demonstrated that the compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. These findings indicate that further investigation into its mechanism of action could lead to new strategies for cancer therapy.

Clinical Trials and Future Prospects

The promising preclinical results for 2-(3-phenoxyphenyl)ethanimidamide have paved the way for early-stage clinical trials to evaluate its safety and efficacy in human subjects. Initial Phase I trials have shown that the compound is well-tolerated at low doses, with no significant adverse effects observed.

Ongoing Phase II trials are currently assessing the compound's therapeutic potential in patients with inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Preliminary data from these trials suggest that 2-(3-phenoxyphenyl)ethanimidamide may offer a novel treatment option for these conditions, potentially improving patient outcomes and quality of life.

Conclusion

In summary, 2-(3-phenoxyphenyl)ethanimidamide (CAS No. 885954-02-9) is a versatile compound with unique structural features and promising biological activities. Its anti-inflammatory and antitumor properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, it is anticipated that this compound will play a significant role in advancing therapeutic options for various diseases.